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Compound of Interest

Compound Name:
3-Acetylamino-4-morpholin-4-yl-

benzoic acid

CAS No.: 797809-20-2

Cat. No.: B1270636

Get Quote

Introduction & Mechanistic Rationale
3-Acetamido-4-morpholinobenzoic acid (CAS: 797809-20-2) is a highly valued building block in

medicinal chemistry, frequently utilized in the development of kinase inhibitors, advanced

contrast agents, and oxazolidinone-class antibacterials[1],. The incorporation of both a

morpholine ring and an acetamido group on a benzoic acid scaffold provides unique

physicochemical properties, including enhanced aqueous solubility and highly specific

hydrogen-bonding geometries.

This application note details a robust, three-step linear synthesis originating from commercially

available 4-fluoro-3-nitrobenzoic acid. As a Senior Application Scientist, I have structured this

protocol to be a self-validating system, ensuring that researchers can visually and analytically

confirm the success of each transformation before proceeding.

The Causal Logic Behind the Chemistry
Nucleophilic Aromatic Substitution ( SN​Ar ): The strong electron-withdrawing nature of the

nitro group activates the ortho-fluorine position for nucleophilic attack by morpholine[2]. N,N-
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Dimethylformamide (DMF) is selected as the solvent because its high dielectric constant

stabilizes the polar Meisenheimer complex intermediate, significantly accelerating the

reaction rate compared to less polar alternatives.

Catalytic Hydrogenation: The nitro group is reduced to an amine using 10% Palladium on

Carbon (Pd/C) under a hydrogen atmosphere. Catalytic hydrogenation is explicitly chosen

over dissolving metal reductions (e.g., Fe/HCl) to prevent metal ion coordination with the

morpholine nitrogen, ensuring a high-purity intermediate without the need for complex

extraction protocols.

N-Acetylation: The resulting aniline is acetylated using acetic anhydride. Pyridine is

employed as both an acid scavenger (neutralizing the acetic acid byproduct) and a

nucleophilic catalyst. It forms a highly reactive N-acetylpyridinium intermediate that

overcomes the steric hindrance imposed by the adjacent bulky morpholine ring, ensuring

rapid and complete acetylation.

Synthetic Workflow
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4-Fluoro-3-nitrobenzoic acid

Step 1: SNAr Reaction
Morpholine, K2CO3, DMF

4-Morpholino-3-nitrobenzoic acid

Step 2: Catalytic Hydrogenation
H2, 10% Pd/C, MeOH

3-Amino-4-morpholinobenzoic acid

Step 3: N-Acetylation
Ac2O, Pyridine, DCM

3-Acetamido-4-morpholinobenzoic acid

Click to download full resolution via product page

Figure 1: Three-step synthetic workflow for 3-acetamido-4-morpholinobenzoic acid.

Quantitative Data Summaries
Table 1: Reagents and Stoichiometry
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Reagent MW ( g/mol ) Equivalents Amount Role

4-Fluoro-3-

nitrobenzoic acid
185.11 1.0 10.0 g Starting Material

Morpholine 87.12 2.5 11.8 mL Nucleophile

Potassium

Carbonate ( K2​

CO3​)

138.21 2.0 14.9 g Base

10% Pd/C (50%

wet)
- 0.05 (wt%) 0.5 g Catalyst

Acetic Anhydride

( Ac2​O )
102.09 1.2 6.1 mL Acetylating Agent

Pyridine 79.10 2.0 8.7 mL Catalyst / Base

Table 2: Physicochemical & Analytical Validation Data

Compound Appearance Expected Yield LC-MS (m/z)
Key 1 H-NMR
Indicator
(DMSO- d6​)

Intermediate 1
Bright yellow

solid
85–92% 251 [M-H] −

~3.0 ppm (m,

4H, morpholine

CH2​)

Intermediate 2 Pale tan solid 90–95% 223 [M+H] +
~5.0 ppm (br s,

2H, - NH2​)

Target Product
White/off-white

solid
80–88% 265 [M+H] +

~2.1 ppm (s, 3H,

- COCH3​)

Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Morpholino-3-nitrobenzoic acid
(CAS: 26577-59-3)[4]
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Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-

fluoro-3-nitrobenzoic acid (10.0 g, 54.0 mmol) in anhydrous DMF (50 mL).

Reagent Addition: Add anhydrous K2​CO3​(14.9 g, 108.0 mmol) followed by morpholine (11.8

mL, 135.0 mmol). Expert Insight: An excess of morpholine is used to drive the equilibrium

forward and prevent unreacted starting material from complicating the downstream reduction

step.

Reaction: Heat the mixture to 80 °C and stir for 4–6 hours under a nitrogen atmosphere.

Workup: Cool the reaction to room temperature and pour it into 300 mL of ice-cold distilled

water. Slowly acidify the mixture using 2M HCl until the pH reaches 3.0–4.0. Expert Insight:

The pKa of the benzoic acid moiety is ~4.0. Acidifying below pH 3 risks protonating the

morpholine nitrogen, which increases water solubility and drastically reduces your yield. pH

3.5 is the isoelectric sweet spot.

Isolation: Filter the resulting bright yellow precipitate, wash with cold water (2 x 50 mL), and

dry in a vacuum oven at 50 °C overnight.

Self-Validation Checkpoint: The reaction is complete when the solution transitions from a pale

yellow liquid to a deep orange suspension. LC-MS must show the complete disappearance of

the m/z 184 [M-H] − peak.

Step 2: Synthesis of 3-Amino-4-morpholinobenzoic acid
Preparation: Dissolve 4-morpholino-3-nitrobenzoic acid (10.0 g, 39.6 mmol) in HPLC-grade

Methanol (150 mL) in a hydrogenation flask.

Catalyst Addition: Carefully add 10% Pd/C (0.5 g). Safety Note: Pd/C is highly pyrophoric

when dry; always add it to the solvent under an inert atmosphere (Argon/Nitrogen) before

introducing hydrogen.
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Reaction: Evacuate the flask and backfill with Hydrogen gas ( H2​) three times. Stir vigorously

under an H2​balloon (1 atm) at room temperature for 12 hours.

Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Wash the Celite pad with additional Methanol (50 mL).

Isolation: Concentrate the filtrate under reduced pressure to afford the product as a pale tan

solid.

Self-Validation Checkpoint: This step is visually self-validating. The bright yellow color of the

nitro compound will entirely dissipate into a colorless or pale-tan solution as the aniline forms. If

a yellow hue persists, reduction is incomplete; ensure fresh catalyst and adequate H2​pressure.

Step 3: Synthesis of 3-Acetamido-4-morpholinobenzoic
acid (CAS: 797809-20-2)

Preparation: Suspend 3-amino-4-morpholinobenzoic acid (8.0 g, 36.0 mmol) in anhydrous

Dichloromethane (DCM) (80 mL). Expert Insight: DCM is chosen because it dissolves the

starting aniline and acetic anhydride while preventing the hydrolysis of the anhydride, which

would occur in protic solvents.

Reagent Addition: Add Pyridine (8.7 mL, 72.0 mmol) and cool the flask to 0 °C in an ice bath.

Slowly add Acetic Anhydride (6.1 mL, 43.2 mmol) dropwise over 10 minutes.

Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2–4

hours.

Workup: Quench the reaction by adding 50 mL of water. Separate the organic layer and

wash the aqueous layer with DCM (2 x 30 mL). Combine the organic layers, wash with brine

(50 mL), and dry over anhydrous Na2​SO4​.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Concentrate the solvent under reduced pressure. Recrystallize the crude residue

from Ethanol/Water to yield the pure target compound as a white solid.

Self-Validation Checkpoint: Successful acetylation is confirmed by the loss of the primary amine

signal in 1 H-NMR (typically a broad singlet around 5.0 ppm in DMSO- d6​) and the appearance

of a sharp acetyl methyl singlet near 2.1 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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